Cas no 62549-31-9 (Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)

Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)- structure
62549-31-9 structure
Product Name:Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
CAS No:62549-31-9
MF:C16H34N2S
MW:286.51956319809
CID:440684
PubChem ID:71385284
Update Time:2025-04-19

Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-
    • 1-heptan-2-yl-3-(2,4,4-trimethylpentan-2-yl)thiourea
    • DTXSID10807522
    • N-Heptan-2-yl-N'-(2,4,4-trimethylpentan-2-yl)thiourea
    • SCHEMBL11594680
    • 62549-31-9
    • Inchi: 1S/C16H34N2S/c1-8-9-10-11-13(2)17-14(19)18-16(6,7)12-15(3,4)5/h13H,8-12H2,1-7H3,(H2,17,18,19)
    • InChI Key: QLUDTMOJIYKKMO-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)CCCCC)NC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 286.24452
  • Monoisotopic Mass: 286.24427027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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